Cas no 82669-57-6 (3-Isoxazoleaceticacid,ethylester(9CI))

• Product Name: 3-Isoxazoleaceticacid,ethylester(9CI)
• CAS No: 82669-57-6
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 988071
• PubChem ID: 45099106
• Update Time: 2025-11-01

3-Isoxazoleaceticacid,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazoleaceticacid,ethylester(9CI)
• ethyl 2-(1,2-oxazol-3-yl)acetate
• 3-ISOXAZOLEACETIC ACID ETHYL ESTER
• Ethyl2-(isoxazol-3-yl)acetate
• Ethyl 2-(isoxazol-3-yl)acetate
• 82669-57-6
• Ethyl (1,2-oxazol-3-yl)acetate
• DTXSID30667766

• Inchi： 1S/C7H9NO3/c1-2-10-7(9)5-6-3-4-11-8-6/h3-4H,2,5H2,1H3
• InChI Key： UBUOGYCODWVHOI-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CON=1)=O

Computed Properties

• Exact Mass: 155.05800
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33000
• LogP: 0.78020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-Isoxazoleaceticacid,ethylester(9CI)

Comprehensive Analysis of 3-Isoxazoleacetic Acid, Ethyl Ester (9CI) (CAS No. 82669-57-6): Properties, Applications, and Innovations

3-Isoxazoleacetic acid, ethyl ester (9CI), with the CAS registry number 82669-57-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative of isoxazole is characterized by its unique molecular structure, combining an isoxazole ring with an acetic acid ethyl ester moiety. Its versatility in synthesis and functionalization makes it a valuable intermediate in modern chemical applications.

The growing interest in heterocyclic compounds like 3-Isoxazoleacetic acid, ethyl ester stems from their broad utility in drug discovery and material science. Researchers frequently search for "isoxazole derivatives in medicine" or "ethyl ester applications in synthesis," reflecting the compound's relevance in cutting-edge studies. Its role as a building block for bioactive molecules aligns with trends in personalized medicine and sustainable chemistry, addressing contemporary demands for eco-friendly and efficient synthetic routes.

From a structural perspective, CAS 82669-57-6 exhibits notable stability and reactivity, enabling its use in multi-step organic transformations. The ethyl ester group enhances solubility in organic solvents, facilitating its incorporation into complex molecular architectures. This property is particularly valuable in designing small-molecule inhibitors or catalysts, topics frequently explored in academic and industrial forums.

Innovations surrounding 3-Isoxazoleacetic acid, ethyl ester also intersect with green chemistry initiatives. Queries like "sustainable synthesis of isoxazole derivatives" highlight the demand for energy-efficient production methods. Recent advancements have explored microwave-assisted synthesis and biocatalytic approaches to optimize yield and reduce waste—a response to the global push for environmentally responsible chemical manufacturing.

In analytical chemistry, 82669-57-6 serves as a reference standard for chromatographic studies, aiding in method development for heterocyclic compound analysis. Its distinct spectroscopic signatures (e.g., NMR and IR spectra) make it identifiable in complex mixtures, addressing common laboratory challenges in compound characterization—a frequent topic in "analytical techniques for ester compounds" discussions.

The commercial availability of 3-Isoxazoleacetic acid, ethyl ester (9CI) through specialized chemical suppliers has expanded its accessibility for research institutions. Procurement trends reveal searches for "high-purity isoxazole esters" and "bulk quantities for R&D," underscoring its industrial scalability. Proper storage recommendations (e.g., anhydrous conditions at controlled temperatures) are critical to maintain its stability, a detail often emphasized in technical datasheets.

Future prospects for CAS 82669-57-6 include potential applications in electronic materials and crop protection formulations, areas where isoxazole motifs demonstrate growing promise. As synthetic methodologies evolve, this compound may play a pivotal role in next-generation functional materials, aligning with searches for "innovative uses of heterocyclic esters" in interdisciplinary research.